Cas no 4461-62-5 (5-Methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol)

• Product Name: 5-Methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol
• CAS No: 4461-62-5
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD00051104
• CID: 2827893
• PubChem ID: 13627517
• Update Time: 2025-07-24

5-Methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridin-7-ol, 5-methyl-
• 5-methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol
• DTXSID40545369
• E86757
• SY285506
• 4461-62-5
• 7-hydroxy-5-methyl-1,3,4-triazaindoliz-ine
• 5-Methyl[1,2,4]triazolo[1,5-a]pyridin-7(3H)-one
• SCHEMBL138355
• MFCD00051104
• SCHEMBL18261989
• 5-Methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol

• MDL： MFCD00051104
• Inchi： 1S/C7H7N3O/c1-5-2-6(11)3-7-8-4-9-10(5)7/h2-4H,1H3,(H,8,9)
• InChI Key： GBFORAOLLFIACX-UHFFFAOYSA-N
• SMILES： O=C1C=C2N=CNN2C(C)=C1

Computed Properties

• Exact Mass: 149.058911855Da
• Monoisotopic Mass: 149.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.7Ų

Additional information on 5-Methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol

Introduction to 5-Methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol (CAS No. 4461-62-5)

5-Methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound, identified by its CAS number 4461-62-5, belongs to the triazolopyridine class, which is renowned for its diverse biological activities and potential therapeutic applications. The presence of a methyl group at the 5-position and the specific arrangement of the triazole and pyridine rings contribute to its distinctive chemical properties and reactivity.

The compound's molecular structure, characterized by a fused system of a triazole ring and a pyridine ring, makes it an intriguing candidate for further investigation. The triazole moiety is particularly noteworthy due to its role in various pharmacological contexts, including antimicrobial, antiviral, and anti-inflammatory effects. The pyridine ring further enhances its potential by providing a platform for various functional modifications that can be tailored to achieve specific biological outcomes.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. 5-Methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol has emerged as a promising candidate in this domain. Its structural features suggest that it may interact with biological targets in ways that could lead to the development of new drugs. For instance, studies have indicated that compounds with similar triazolopyridine scaffolds exhibit inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-Methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the methyl group at the 5-position and the hydroxyl group at the 7-position of the pyridine ring. These synthetic routes highlight the compound's complexity and the expertise required to produce it in high purity.

One of the most compelling aspects of 5-Methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol is its potential as a lead compound for drug discovery. Researchers have leveraged computational methods to predict its binding affinity to various biological targets. These predictions have guided experimental efforts aimed at optimizing its pharmacological properties. For example, virtual screening techniques have been used to identify derivatives of this compound that may exhibit improved efficacy or reduced toxicity.

The biological activity of 5-Methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol has been explored in several preclinical studies. These investigations have revealed promising results in models of inflammation and infection. The compound's ability to modulate key signaling pathways suggests that it could be developed into a therapeutic agent for conditions where these pathways are dysregulated. Furthermore, its structural similarity to known bioactive molecules makes it an attractive scaffold for structure-based drug design.

In conclusion, 5-Methyl-[1,2,4]triazolo[1,5-a]pyridin-7-ol (CAS No. 4461-62-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does its potential to contribute to the discovery of novel treatments for various diseases.